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Compound of Interest

Compound Name: L-Tyrosine-3,5-13C2

Cat. No.: B12425889 Get Quote

Technical Support Center: L-Tyrosine-3,5-¹³C₂
Welcome to the Technical Support Center for L-Tyrosine-3,5-¹³C₂. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on

addressing the poor solubility of this stable isotope-labeled amino acid in experimental media.

Frequently Asked Questions (FAQs)
Q1: Why is L-Tyrosine-3,5-¹³C₂ difficult to dissolve in my neutral pH cell culture medium?

A1: L-Tyrosine, and by extension its isotopically labeled forms like L-Tyrosine-3,5-¹³C₂, has an

inherently low solubility in aqueous solutions at or near neutral pH (pH 7.0). This is due to its

isoelectric point being in this range, minimizing its interaction with water molecules. The

solubility of L-Tyrosine in water at neutral pH is less than 0.5 g/L.[1][2]

Q2: Will the ¹³C labeling affect the solubility of the amino acid?

A2: The stable isotope labeling of L-Tyrosine with two ¹³C atoms is unlikely to significantly alter

its fundamental chemical properties, including solubility. Therefore, you should expect L-

Tyrosine-3,5-¹³C₂ to exhibit solubility characteristics very similar to that of unlabeled L-Tyrosine.

Q3: What are the common consequences of poor L-Tyrosine-3,5-¹³C₂ solubility in my

experiments?

A3: Poor solubility can lead to several experimental issues, including:
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Inaccurate final concentration: Undissolved L-Tyrosine-3,5-¹³C₂ will result in a lower-than-

intended concentration in your media, affecting the accuracy of metabolic labeling and

subsequent analyses.

Precipitation: The compound may precipitate out of solution over time, especially with

temperature fluctuations, leading to inconsistent availability to cells.

Clogged filters: Undissolved particles can clog sterile filters during media preparation.

Q4: Are there more soluble alternatives to L-Tyrosine-3,5-¹³C₂?

A4: Yes, several strategies and alternative forms are available to overcome the solubility

challenges of L-Tyrosine. These include using L-Tyrosine disodium salt dihydrate, which has a

much higher solubility (100 g/L), or dipeptides containing L-Tyrosine, such as Glycyl-L-tyrosine,

which can increase solubility by up to 50 times at neutral pH.[1][3] Chemically modified forms

like phospho-L-tyrosine disodium salt also offer significantly higher solubility.[4]

Troubleshooting Guide
This guide provides solutions to common problems encountered when preparing media

containing L-Tyrosine-3,5-¹³C₂.
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Problem Potential Cause Recommended Solution

L-Tyrosine-3,5-¹³C₂ powder is

not dissolving in the media.

The pH of the media is near

the isoelectric point of L-

Tyrosine.

Prepare a concentrated stock

solution at an acidic or alkaline

pH and then add it to your

media.

A precipitate forms after

adding the L-Tyrosine-3,5-¹³C₂

stock solution to the media.

The final concentration of L-

Tyrosine-3,5-¹³C₂ exceeds its

solubility limit at the media's

pH.

Prepare a more dilute stock

solution or consider using a

more soluble L-Tyrosine

derivative.

The pH of my media changes

significantly after adding the L-

Tyrosine-3,5-¹³C₂ stock

solution.

The stock solution was

prepared at an extreme pH

and was not properly buffered

upon addition to the media.

Add the acidic or alkaline stock

solution slowly while stirring

and monitor the pH of the final

media, adjusting as necessary.

Inconsistent results in

metabolic labeling

experiments.

Inconsistent solubility and

precipitation of L-Tyrosine-3,5-

¹³C₂ leading to variable

concentrations.

Ensure complete dissolution of

the L-Tyrosine-3,5-¹³C₂ by

using one of the recommended

solubilization methods and

visually inspect for any

precipitation before use.

Data Presentation: Solubility of L-Tyrosine and its
Derivatives
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Compound
Solubility in Water at
Neutral pH (approx.)

Key Advantages

L-Tyrosine / L-Tyrosine-3,5-

¹³C₂
< 0.5 g/L

Direct isotopic analog for

metabolic studies.

L-Tyrosine Disodium Salt

Dihydrate
100 g/L High solubility at neutral pH.

Glycyl-L-tyrosine (Dipeptide)
Up to 50x higher than L-

Tyrosine

High solubility at neutral pH,

avoids pH spikes.

Phospho-L-tyrosine Disodium

Salt
> 50 g/L

Very high solubility and

stability in neutral pH feeds.

Experimental Protocols
Protocol 1: Preparation of an Acidic L-Tyrosine-3,5-¹³C₂
Stock Solution

Materials: L-Tyrosine-3,5-¹³C₂ powder, sterile 1M Hydrochloric Acid (HCl), sterile cell culture

grade water.

Procedure: a. Determine the desired stock solution concentration. b. In a sterile container,

add the L-Tyrosine-3,5-¹³C₂ powder. c. Slowly add a small volume of 1M HCl while stirring

until the powder dissolves completely. Gentle heating can be applied to aid dissolution. d.

Bring the solution to the final desired volume with sterile cell culture grade water. e. Sterile

filter the stock solution using a 0.22 µm filter. f. Store the stock solution at the recommended

temperature. g. When adding to your media, do so slowly and monitor the pH, adjusting as

necessary.

Protocol 2: Preparation of an Alkaline L-Tyrosine-3,5-¹³C₂
Stock Solution

Materials: L-Tyrosine-3,5-¹³C₂ powder, sterile 1M Sodium Hydroxide (NaOH), sterile cell

culture grade water.
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Procedure: a. Determine the desired stock solution concentration. b. In a sterile container,

add the L-Tyrosine-3,5-¹³C₂ powder. c. Slowly add a small volume of 1M NaOH while stirring

until the powder dissolves completely. d. Bring the solution to the final desired volume with

sterile cell culture grade water. e. Sterile filter the stock solution using a 0.22 µm filter. f.

Store the stock solution at the recommended temperature. g. When adding to your media,

add slowly to prevent localized pH spikes and precipitation. Monitor the final pH of the

media.

Protocol 3: Using a More Soluble L-Tyrosine Derivative
Materials: A soluble L-Tyrosine derivative (e.g., L-Tyrosine disodium salt dihydrate or Glycyl-

L-tyrosine), sterile cell culture grade water or buffer.

Procedure: a. Calculate the amount of the derivative needed to achieve the desired molar

concentration of L-Tyrosine. b. In a sterile container, dissolve the derivative powder in the

appropriate volume of sterile water or buffer at room temperature. c. Gentle vortexing or

swirling should be sufficient for complete dissolution. d. Sterile filter the solution using a 0.22

µm filter. e. This stock solution can be directly added to your neutral pH cell culture medium.
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Click to download full resolution via product page

Caption: Troubleshooting workflow for addressing poor L-Tyrosine-3,5-13C2 solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12425889?utm_src=pdf-body-img
https://www.benchchem.com/product/b12425889?utm_src=pdf-body
https://www.benchchem.com/product/b12425889?utm_src=pdf-custom-synthesis
https://www.evonik.com/en/news/news-stories/2023/enhancing-the-solubility-of-l-tyrosine-in-cell-culture-media-applications.html
https://www.bioprocessonline.com/doc/enhancing-the-solubility-of-l-tyrosine-in-cell-culture-media-applications-0001
https://www.bioprocessonline.com/doc/enhancing-the-solubility-of-l-tyrosine-in-cell-culture-media-applications-0001
https://www.benchchem.com/pdf/Technical_Support_Center_Optimizing_Tyrosine_Feeding_Strategies_in_CHO_Cell_Cultures.pdf
https://www.merckmillipore.com/deepweb/assets/sigmaaldrich/product/documents/779/536/innovative-chemicals-cellculturemedia-techbrief-tb2564en-mk.pdf
https://www.benchchem.com/product/b12425889#addressing-poor-solubility-of-l-tyrosine-3-5-13c2-in-media
https://www.benchchem.com/product/b12425889#addressing-poor-solubility-of-l-tyrosine-3-5-13c2-in-media
https://www.benchchem.com/product/b12425889#addressing-poor-solubility-of-l-tyrosine-3-5-13c2-in-media
https://www.benchchem.com/product/b12425889#addressing-poor-solubility-of-l-tyrosine-3-5-13c2-in-media
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12425889?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12425889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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